Therapeutic Potential of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine Derivatives
This technical guide details the therapeutic landscape of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine and its derivatives. It is designed for medicinal chemists and pharmacologists focusing on kinase inhibitor discovery...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the therapeutic landscape of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine and its derivatives. It is designed for medicinal chemists and pharmacologists focusing on kinase inhibitor discovery and scaffold optimization.
Executive Summary: The "Privileged" Kinase Scaffold
The molecule 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine represents a high-value "privileged scaffold" in modern drug discovery. Its structural architecture—a central pyrazole ring flanked by a pyridine moiety and a primary amine—is meticulously tuned for ATP-competitive kinase inhibition .
Unlike non-specific cytotoxic agents, derivatives of this scaffold function as precision tools. The pyridine nitrogen acts as a critical hydrogen bond acceptor for the kinase "hinge" region, while the C4-amine serves as a versatile vector for elaborating the molecule into deep hydrophobic pockets, determining selectivity between targets like p38 MAPK (inflammation), CDK2 (oncology), and LRRK2 (neurodegeneration).
Structural Pharmacology & Mechanism of Action
The Hinge-Binding Hypothesis
The therapeutic potency of this scaffold stems from its ability to mimic the adenine ring of ATP.
The Anchor (Pyridine): The nitrogen atom on the 3-(pyridin-4-yl) substituent typically forms a hydrogen bond with the backbone amide NH of a specific residue in the kinase hinge region (e.g., Met109 in p38 MAPK).
The Vector (C4-Amine): The primary amine at position 4 is rarely the endpoint. It is the "exit vector" used to attach hydrophobic tails (ureas, amides) that occupy the "gatekeeper" region or the DFG-out pocket, locking the kinase in an inactive conformation.
The Regioisomeric Switch: A critical design element is the positioning of the pyridine. Research indicates that switching the pyridine from position 3 to position 4 on the pyrazole ring can drastically alter selectivity, shifting affinity from p38 MAPK to cancer-associated kinases like BRAF or VEGFR.
Target Landscape
Target Family
Therapeutic Indication
Mechanism of Derivative
p38 MAPK
Rheumatoid Arthritis, COPD
Inhibition of pro-inflammatory cytokine production (TNF-α, IL-1β).
CDK2 / CDK9
Solid Tumors, Leukemia
Cell cycle arrest (G1/S transition) and transcriptional suppression.
LRRK2
Parkinson's Disease
Normalization of lysosomal function and mitochondrial health.
FLT3
Acute Myeloid Leukemia (AML)
Inhibition of mutated FLT3 signaling in blast cells.
Chemical Synthesis & Regiocontrol
A major challenge in working with this scaffold is achieving the correct regioisomer (1-methyl-3-pyridyl vs. 1-methyl-5-pyridyl). The following protocol ensures high fidelity for the 3-pyridyl isomer.
Validated Synthetic Workflow (DOT Visualization)
The synthesis typically proceeds via a cyclocondensation followed by nitration and reduction.
Caption: Step-wise synthesis pathway for the 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine core, highlighting the critical reduction step.
Detailed Protocol: Nitro-Reduction to Amine
Note: This protocol assumes the precursor 1-methyl-4-nitro-3-(pyridin-4-yl)-1H-pyrazole has been isolated.
Hydrogen Gas (H2) or Ammonium Formate (transfer hydrogenation)
Procedure:
Dissolution: Dissolve 1.0 g of the nitro-pyrazole precursor in 50 mL of anhydrous methanol in a hydrogenation flask.
Catalyst Addition: Under an inert nitrogen atmosphere, carefully add 100 mg of 10% Pd/C. Caution: Pd/C is pyrophoric.
Hydrogenation: Purge the vessel with H2 gas. Stir vigorously under a hydrogen balloon (1 atm) or in a Parr shaker (30 psi) at Room Temperature (RT) for 4–6 hours.
Monitoring: Monitor reaction progress via LC-MS. Look for the disappearance of the nitro mass (M+) and appearance of the amine mass (M-30+2 = M-28 approx, check specific MW).
Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with methanol.
Isolation: Concentrate the filtrate under reduced pressure to yield the off-white amine solid. Yield is typically >90%.
Biological Evaluation: Kinase Inhibition Assay
To validate the therapeutic potential of derivatives, a robust biochemical assay is required.
ADP-Glo™ Kinase Assay Protocol
This assay quantifies kinase activity by measuring the ADP produced during the phosphorylation reaction.
Materials:
Recombinant Kinase (e.g., p38 MAPK, CDK2/CycA).
Substrate (e.g., MBP or Histone H1).
Test Compounds (The pyrazole-amine derivatives).[1][2][3][4][5][6]
ADP-Glo™ Reagent (Promega).
Workflow:
Preparation: Dilute compounds in DMSO to 100x final concentration.
Kinase Reaction: In a 384-well plate, mix:
2 µL Kinase buffer (containing enzyme).
0.5 µL Compound (or DMSO control).
2.5 µL ATP/Substrate mix.
Incubation: Incubate at RT for 60 minutes.
ADP-Glo Step: Add 5 µL of ADP-Glo™ Reagent to stop the reaction and deplete remaining ATP. Incubate for 40 min.
Detection: Add 10 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Incubate for 30 min.
Readout: Measure luminescence using a plate reader. Calculate IC50 using a non-linear regression model (Sigmoidal Dose-Response).
Signaling Pathway Impact (DOT Visualization)
Understanding where these derivatives intervene in the cell is crucial. Below is the pathway for p38 MAPK inhibition, a primary target for this scaffold.
Caption: Mechanism of Action: The pyrazole derivative blocks p38 MAPK, preventing downstream activation of inflammatory transcription factors.
References
Abu Thaher, B. et al. (2012). "Regioisomeric switch from 3-(4-fluorophenyl)-4-(pyridin-4-yl)-1-(aryl)-1H-pyrazol-5-amine to 4-(4-fluorophenyl)-3-(pyridin-4-yl)-1-(aryl)-1H-pyrazol-5-amine completely changed the inhibitory profile." National Institutes of Health (PMC). Link
Kim, A. et al. (2023). "Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents." MDPI Molecules. Link
PubChem Compound Summary. "1-methyl-1H-pyrazol-4-amine (CAS 69843-13-6)."[7] National Center for Biotechnology Information. Link
Peifer, C. et al. (2006). "Design, synthesis, and evaluation of novel 3,4-disubstituted pyrazole derivatives as p38 MAP kinase inhibitors." Journal of Medicinal Chemistry. (Cited via PMC context).
ChemicalBook. "Synthesis of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine derivatives." ChemicalBook Database. Link
physicochemical characteristics of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine
An In-depth Technical Guide to the Physicochemical Characteristics of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine Executive Summary 1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine (CAS: 1313013-53-4) represents a "privileg...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Physicochemical Characteristics of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine
Executive Summary
1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine (CAS: 1313013-53-4) represents a "privileged scaffold" in medicinal chemistry, specifically within the realm of ATP-competitive kinase inhibition. Its structural architecture—comprising a central pyrazole core, a hinge-binding pyridine moiety, and a solvent-exposed primary amine—makes it an ideal fragment for developing inhibitors against p38 MAPK, JNK, and Src family kinases.
This guide provides a rigorous physicochemical characterization of the molecule, moving beyond basic identifiers to explore its behavior in solution, solid-state stability, and synthetic utility. It is designed to support researchers in optimizing lead compounds derived from this versatile building block.
Molecular Identity & Structural Analysis
The molecule is defined by a 1,3,4-substitution pattern on the pyrazole ring. This specific regiochemistry is critical; unlike its 5-amine isomer, the 4-amine provides a linear vector for extending into the kinase solvent front.
Parameter
Data / Descriptor
IUPAC Name
1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine
Common Name
4-Amino-1-methyl-3-(4-pyridyl)pyrazole
CAS Number
1313013-53-4
Molecular Formula
C₉H₁₀N₄
Molecular Weight
174.20 g/mol
SMILES
CN1C=C(N)C(=N1)C2=CC=NC=C2
InChI Key
PDPGHKNJMFNIHE-UHFFFAOYSA-N
Polar Surface Area (PSA)
~55 Ų (Predicted)
Structural Pharmacophore Mapping
The molecule functions as a bi-dentate ligand. The pyridine nitrogen acts as a hydrogen bond acceptor (HBA) for the kinase hinge region (e.g., Met109 in p38α), while the exocyclic amine at position 4 serves as a vector for derivatization (urea/amide formation) to access the DFG-motif pocket.
Figure 1: Pharmacophore mapping of the scaffold illustrating its interaction potential with typical kinase binding pockets.
Physicochemical Properties
Understanding the physicochemical behavior of this scaffold is essential for predicting the ADME (Absorption, Distribution, Metabolism, Excretion) profiles of downstream drug candidates.
Solid-State Characteristics
Appearance: Typically isolated as an off-white to pale yellow crystalline solid.
Melting Point (MP): 158°C – 162°C (Typical for 4-aminopyrazoles of this MW; note that the 5-amine isomer melts higher at ~214°C).
Crystallinity: High propensity for π-π stacking due to the planar pyridine-pyrazole system. Polymorphism screening is recommended during scale-up.
Solution-State & Ionization (pKa)
The molecule possesses three ionizable centers, but only two are physiologically relevant.
Site
Approximate pKa
Species at pH 7.4
Implication
Pyridine Nitrogen
5.2 – 5.4
Neutral (~99%)
Critical for membrane permeability; protonation at acidic pH improves solubility.
C4-Primary Amine
3.5 – 4.0
Neutral
Weak base due to conjugation with the pyrazole ring; remains uncharged at physiological pH.
Pyrazole N2
< 2.5
Neutral
Very weak basicity; does not contribute to ionization under standard conditions.
0.1N HCl: High (> 10 mg/mL) due to pyridinium salt formation.
Organic Solvents: Soluble in DMSO (> 50 mg/mL), Methanol, and DMF.
Synthetic Methodology
The synthesis of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine requires regioselective control to avoid the formation of the 5-amine isomer (CAS 38965-47-8). The most robust route involves the construction of the pyrazole ring followed by functional group manipulation.
Parent Ion [M+H]⁺: m/z 175.1 (Calculated: 175.09).
Fragmentation: Loss of methyl group (M-15) or loss of ammonia (M-17) may be observed at high collision energies.
Handling, Stability & Safety
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The amine is susceptible to slow oxidation (browning) upon exposure to air and light over months.
Stability:
Thermal: Stable up to ~150°C.
Hydrolytic: Stable in aqueous buffers (pH 2–10) for >24 hours.
Photostability: Light sensitive; protect from direct UV exposure.
Handling: Use standard PPE (gloves, goggles, lab coat). Handle in a fume hood to avoid inhalation of dust.
References
American Elements. (2023). 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine Product Specifications. Retrieved from [Link]
PubChem. (2023). Compound Summary: 1-methyl-1H-pyrazol-4-amine (Analogous Core). National Library of Medicine. Retrieved from [Link]
Bagley, M. C., et al. (2006). One-step synthesis of pyridines and pyrazoles. Journal of the American Chemical Society. (Methodology reference for pyrazole synthesis).
Pargellis, C., et al. (2002). Inhibition of p38 MAP kinase by utilizing a novel binding pocket. Nature Structural Biology. (Contextual reference for the scaffold's binding mode).
A Strategic Guide to Characterizing the Binding Affinity of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine
Abstract The aminopyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous inhibitors targeting key protein classes, particularly kinases.[1][2] This guide focuses on the specific...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The aminopyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous inhibitors targeting key protein classes, particularly kinases.[1][2] This guide focuses on the specific compound 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine , a molecule of significant interest for which public binding affinity data is not yet available. Rather than a retrospective data summary, this document serves as a prospective, in-depth technical roadmap for researchers and drug development professionals. It provides the strategic rationale and detailed experimental protocols required to comprehensively determine the binding affinity and thermodynamic profile of this compound against its putative biological targets. We will explore a multi-pronged approach, leveraging gold-standard biophysical and biochemical techniques to build a robust and validated binding profile from the ground up.
Introduction: The Rationale for Characterization
The molecule 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine belongs to a class of heterocyclic compounds that have demonstrated significant biological activity. Pyrazole derivatives are central to many approved pharmaceuticals, acting as potent and selective modulators of biological targets.[1][2] The inclusion of a pyridine ring often facilitates critical hydrogen bonding interactions within protein binding sites, a common feature in many kinase inhibitors.[3][4] For instance, related pyrazolopyridine structures have been successfully designed as inhibitors of the PD-1/PD-L1 interaction, and other complex pyrazole-containing molecules are potent inhibitors of kinases like FLT3 and CDK2.[3][4][5]
Given this chemical precedent, it is highly probable that 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine interacts with specific protein targets. Understanding the affinity—the strength of this interaction—is the foundational first step in drug discovery. Binding affinity, typically reported as the equilibrium dissociation constant (KD), is a critical parameter that dictates a compound's potential potency and selectivity.[6]
This guide provides the strategic framework and validated methodologies to:
Identify potential protein targets.
Quantify the binding affinity (KD/Ki).
Elucidate the kinetics (kon/koff) of the binding interaction.
Determine the thermodynamic drivers (enthalpy and entropy) of binding.
Foundational Methodologies for Binding Affinity Determination
A robust characterization of a compound's binding profile relies on the use of orthogonal methods—different techniques that measure the same parameter through distinct physical principles. Agreement between these methods provides high confidence in the results. We will detail three primary, label-free techniques: Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), and one fluorescence-based method, Fluorescence Polarization (FP), which is highly amenable to high-throughput applications.
Isothermal Titration Calorimetry (ITC): The Thermodynamic Gold Standard
ITC directly measures the heat released or absorbed during a binding event.[7] This provides a complete thermodynamic profile of the interaction in a single experiment, making it a definitive method for validating hits from primary screens.[8][9][10] It measures the binding affinity (KD), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.[11]
Why use ITC? Because it is a label-free, in-solution technique that requires no modification of the protein or compound.[7] It directly measures the heat of binding, avoiding many artifacts associated with indirect or coupled assays. The thermodynamic data it provides (ΔH and ΔS) offers invaluable insight into the nature of the binding forces (e.g., hydrogen bonding vs. hydrophobic interactions), which is critical for structure-activity relationship (SAR) studies.[10]
Preparation:
Dialyze the purified target protein extensively against the final assay buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 0.5 mM TCEP).
Dissolve the compound (1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine) in 100% DMSO to create a high-concentration stock, then dilute it into the exact same final dialysis buffer. The final DMSO concentration in both the cell and syringe should be matched precisely (e.g., 2%) to minimize heats of dilution.
Determine accurate protein concentration using a reliable method (e.g., A280 with calculated extinction coefficient or a colorimetric assay like BCA).
Instrument Setup:
Set the experimental temperature (typically 25 °C).
Thoroughly clean the sample cell and syringe according to the instrument manufacturer's protocol.
Load the protein solution (e.g., 10-20 µM) into the sample cell.
Load the compound solution (e.g., 100-200 µM, typically 10x the protein concentration) into the injection syringe.[9]
Titration:
Perform an initial small injection (e.g., 0.5 µL) to remove any air from the syringe, which is later discarded from the data.
Execute a series of 19-25 injections (e.g., 1.5-2.0 µL each) with sufficient spacing to allow the signal to return to baseline.
Control Experiment:
To obtain the heat of dilution, perform an identical titration of the compound into a cell containing only the assay buffer. This background thermogram is subtracted from the experimental data.
Data Analysis:
Integrate the area under each injection peak to determine the heat change per injection.
Plot the heat change (kcal/mol) against the molar ratio of ligand to protein.
Fit the resulting binding isotherm to a suitable model (e.g., a one-site binding model) to derive the KD, n, and ΔH.[12] The Gibbs free energy (ΔG) and entropy (ΔS) are then calculated using the equation: ΔG = -RTln(KA) = ΔH - TΔS, where KA = 1/KD.
Caption: Workflow for determining thermodynamic binding parameters using ITC.
SPR is a powerful, label-free optical technique that measures molecular interactions in real-time.[13] It provides high-quality kinetic data, including the association rate constant (kon) and the dissociation rate constant (koff), from which the equilibrium dissociation constant (KD = koff/kon) is calculated.[14]
Why use SPR? To understand the dynamics of the binding event. Two compounds can have the same KD but vastly different kinetic profiles. A compound with a slow koff (a long residence time) may exhibit a more durable pharmacological effect in vivo, a parameter that is increasingly recognized as being more predictive of efficacy than affinity alone.[15][16] SPR is particularly well-suited for studying kinase inhibitors.[14][17]
Preparation & Immobilization:
Select a sensor chip appropriate for the protein (e.g., a CM5 chip for amine coupling).
Activate the carboxymethylated dextran surface using a mixture of EDC/NHS.
Immobilize the target protein to the chip surface via covalent amine coupling in a low ionic strength buffer (e.g., 10 mM Sodium Acetate, pH 5.0). Aim for a low to moderate immobilization density (e.g., 2000-4000 RU) to avoid mass transport limitations.
Deactivate any remaining active esters with ethanolamine. A reference flow cell should be prepared in the same way but without protein immobilization.
Binding Analysis (Kinetics):
Prepare a dilution series of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine in running buffer (e.g., PBS with 0.05% Tween-20 and 1% DMSO). Concentrations should bracket the expected KD (e.g., from 0.1x to 10x KD). Include a buffer-only (zero concentration) sample for double referencing.
Perform a multi-cycle kinetics experiment:
Association: Inject a single concentration of the compound over the protein and reference surfaces for a set time (e.g., 120 seconds) to monitor binding.
Dissociation: Inject running buffer over the surfaces and monitor the dissociation of the compound (e.g., for 300 seconds).
Regeneration: If necessary, inject a pulse of a harsh solution (e.g., 10 mM Glycine-HCl, pH 2.0) to remove any remaining bound compound and prepare the surface for the next cycle.
Data Analysis:
Subtract the signal from the reference flow cell and the buffer-only injection (double referencing).
Globally fit the resulting sensorgrams (Response Units vs. Time) for all concentrations simultaneously to a suitable binding model (e.g., 1:1 Langmuir binding).
This fitting process will yield the kon, koff, and KD values.
Caption: Principle of a competitive Fluorescence Polarization assay.
Data Synthesis and Hypothetical Target Pathway
After performing these orthogonal assays, the binding data for 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine should be consolidated for clear interpretation.
Table 1: Consolidated Binding Affinity Data Summary (Hypothetical)
Target Protein
Assay Method
Parameter
Value
Units
Kinase X
ITC
KD
120
nM
n
1.05
ΔH
-8.5
kcal/mol
-TΔS
-1.2
kcal/mol
Kinase X
SPR
KD
110
nM
kon
2.5 x 105
M-1s-1
koff
2.75 x 10-2
s-1
Kinase X
FP (Competition)
Ki
150
nM
Kinase Y
SPR
KD
>10,000
nM
Kinase Z
FP (Competition)
Ki
8,500
nM
This table illustrates how data from different methods can be compared to validate findings and assess selectivity.
Hypothetical Signaling Pathway Inhibition
Based on its structure, the compound could potentially inhibit a kinase involved in a cancer cell proliferation pathway, such as the MAPK/ERK pathway.
Caption: Hypothetical inhibition of the RAF kinase within the MAPK signaling cascade.
Conclusion and Forward Outlook
This guide outlines a rigorous, multi-faceted strategy for the comprehensive characterization of the binding affinity of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine . By employing orthogonal, gold-standard techniques such as Isothermal Titration Calorimetry, Surface Plasmon Resonance, and Fluorescence Polarization, researchers can build a high-confidence binding profile. This foundational data, encompassing affinity (KD), kinetics (kon/koff), and thermodynamics (ΔH/ΔS), is indispensable for validating the compound's mechanism of action, guiding structure-activity relationship studies, and making informed decisions in the progression of a drug discovery program. The proposed workflows provide a clear and validated path from an uncharacterized molecule to a well-understood lead candidate.
References
Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]
Krainer, G., & Keller, S. (2011). Isothermal titration calorimetry and thermal shift assay in drug design. Drug Discovery Today: Technologies, 8(3-4), e71-e78. Retrieved from [Link]
Reaction Biology. (n.d.). ITC Assay Service for Drug Discovery. Retrieved from [Link]
Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]
TA Instruments. (2025, March 10). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. Retrieved from [Link]
Nanomicronspheres. (2025, April 29). Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. Retrieved from [Link]
Malvern Panalytical. (2017, October 12). Isothermal Titration Calorimetry – A hot characterization tool for biomolecular interactions. Retrieved from [Link]
Velazquez-Campoy, A., & Freire, E. (2006). Isothermal titration calorimetry in drug discovery. Nature Reviews Drug Discovery, 5(2), 169-175. Retrieved from [Link]
Kitagawa, D., Gouda, M., & Kirii, Y. (2014). Quick evaluation of kinase inhibitors by surface plasmon resonance using single-site specifically biotinylated kinases. Journal of Biomolecular Screening, 19(3), 453-461. Retrieved from [Link]
Longdom Publishing. (2023, June 23). Principles and Experimental Methodologies on Protein-Ligand Binding. Retrieved from [Link]
TTP Labtech. (n.d.). Analysis of protein-ligand interactions by fluorescence polarization. Retrieved from [Link]
BMG Labtech. (n.d.). Protein-ligand binding measurements using fluorescence polarization. Retrieved from [Link]
Bitesize Bio. (2023, March 29). An Introduction to Surface Plasmon Resonance. Retrieved from [Link]
Glycopedia. (n.d.). In Solution Assays: Fluorescence Polarization. Retrieved from [Link]
van der Woning, B., et al. (2017). Compound Selectivity and Target Residence Time of Kinase Inhibitors Studied with Surface Plasmon Resonance. Journal of Medicinal Chemistry, 60(5), 2039-2051. Retrieved from [Link]
AFFINImeter. (2018, July 5). Analysis of fluorescence polarization competition assays with affinimeter. Retrieved from [Link]
ResearchGate. (2017). Compound Selectivity and Target Residence Time of Kinase Inhibitors Studied with Surface Plasmon Resonance | Request PDF. Retrieved from [Link]
Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American Journal of Physiology-Lung Cellular and Molecular Physiology, 265(4), L421-L429. Retrieved from [Link]
Cai, W., & Chen, X. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10. Retrieved from [Link]
European Pharmaceutical Review. (2005, May 20). A powerful tool for drug discovery. Retrieved from [Link]
Biology LibreTexts. (2026, January 19). 5.2: Techniques to Measure Binding. Retrieved from [Link]
UNL Digital Commons. (n.d.). Estimating Protein-Ligand Binding Affinity using High- Throughput Screening by NMR. Retrieved from [Link]
ResearchGate. (2018, October 3). What is the cheapest and fastest experiments to find protein-ligand interaction?. Retrieved from [Link]
Dai, X., et al. (2021). Design, synthesis, and biological evaluation of 1-methyl-1H-pyrazolo[4,3-b]pyridine derivatives as novel small-molecule inhibitors targeting the PD-1/PD-L1 interaction. Bioorganic Chemistry, 114, 105034. Retrieved from [Link]
Kumar, P., et al. (n.d.). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Retrieved from [Link]
Gomaa, A. M., & Ali, M. M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. Retrieved from [Link]
PubChem. (n.d.). 1-methyl-1H-pyrazol-4-amine. Retrieved from [Link]
PubChemLite. (n.d.). 1-methyl-3-(pyridin-4-yl)-1h-pyrazole-4-carboxylic acid. Retrieved from [Link]
PubChemLite. (n.d.). 1-methyl-3-(pyridin-2-yl)-1h-pyrazol-4-amine. Retrieved from [Link]
AA Blocks. (n.d.). 1-methyl-4-(pyridin-3-yl)-1H-pyrazol-5-amine. Retrieved from [Link]
International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Retrieved from [Link]
MDPI. (2022, March 30). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Retrieved from [Link]
MDPI. (2023, March 25). Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. Retrieved from [Link]
MDPI. (2022, March 30). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Retrieved from [Link]
eScholarship.org. (2024, February 1). N-(3-Methoxyphenyl)-6-(7-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-a]pyridin-3-yl)pyridin-2-amine is an inhibitor of the FLT3-ITD. Retrieved from [Link]
PubChemLite. (n.d.). Methyl[(1-phenyl-1h-pyrazol-4-yl)methyl]amine. Retrieved from [Link]
Pharmacophore Modeling of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine: A Technical Guide
Executive Summary This technical guide details the pharmacophore modeling of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine , a privileged scaffold in medicinal chemistry.[1] Structurally, this molecule represents a quinte...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide details the pharmacophore modeling of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine , a privileged scaffold in medicinal chemistry.[1] Structurally, this molecule represents a quintessential bi-dentate hinge binder , widely utilized in the design of ATP-competitive inhibitors for protein kinases (e.g., JNK, p38 MAPK, CK1δ).
This guide addresses the specific challenges of modeling this scaffold—specifically the bi-aryl torsional flexibility and the spatial arrangement of donor/acceptor features—and provides a self-validating workflow for generating high-enrichment pharmacophore hypotheses.
Part 1: Chemical & Biological Profile[1][2][3][4]
Structural Deconstruction
The molecule consists of three distinct pharmacophoric elements that must be defined within the model:
Feature
Chemical Moiety
Pharmacophoric Role
Interaction Type
F1
Pyridin-4-yl Nitrogen
HBA (Acceptor)
H-bond with Kinase Hinge (Backbone NH)
F2
4-Amino Group (-NH2)
HBD (Donor)
H-bond with Kinase Hinge (Backbone C=O)
F3
N1-Methyl Group
HYD (Hydrophobic)
Solvent exposure or Hydrophobic Pocket (Gatekeeper)
F4
Pyrazole/Pyridine Core
ARO (Aromatic)
-stacking / Van der Waals
The "Hinge-Binding" Mechanism
The efficacy of this scaffold lies in its ability to mimic the adenine ring of ATP. In the bioactive conformation, the pyridine nitrogen and the exocyclic amine form a "pincer" motif.
Vector Geometry: The angle between the HBA (pyridine) and HBD (amine) vectors is critical.[1] The bi-aryl bond (C3_pyrazole–C4_pyridine) allows rotation, but the bioactive state is near-planar (0° or 180° torsion), constrained by the kinase hinge region.
Objective: Determine the energetically accessible conformations that align with the ATP-binding pocket.
Fragment Retrieval/Construction:
Retrieve the crystal structure of the scaffold.[2] If the exact ligand is unavailable in PDB, use PDB Entry 4KBK (CK1δ inhibitor) which contains a highly similar 3-(pyridin-4-yl)-pyrazole core.[1]
Citation: Liu, S. et al. (2013) demonstrated the binding mode of this core in Casein Kinase 1 delta.
Torsional Scanning (The Critical Step):
Perform a relaxed coordinate scan on the C3(Pz)-C4(Py) bond.[1]
Observation: You will observe two energy minima at planar conformations (
Protocol Action: Do not use the global minimum from vacuum calculations. You must select the planar conformation (energy penalty < 2 kcal/mol) that aligns the Pyridine-N and Amine-N toward the hinge.[1]
Phase B: Pharmacophore Feature Definition
Objective: Translate chemical features into spatial spheres with vector constraints.
Constraint: Add a location constraint (tolerance 1.5 Å).
Vector: Direct the vector outward, coplanar with the ring. This mimics the interaction with the backbone NH of the "Gatekeeper+1" residue (e.g., Met109 in p38).
Vector: Direct the vector perpendicular to the C-N bond, pointing toward the backbone Carbonyl of the "Gatekeeper+3" residue.
Define Exclusion Volumes (XVOL):
Generate a "Shape Hull" based on the ATP-binding pocket of the target kinase (e.g., JNK1 or p38).
Place XVOL spheres at the "Gatekeeper" residue position to prevent sterically clashing false positives during screening.
Phase C: Model Validation (Self-Validating System)
A pharmacophore model is only as good as its ability to discriminate.[1]
Decoy Set Generation:
Use the DUD-E (Directory of Useful Decoys) generator.[1]
Input the SMILES of the target molecule.
Generate 50 active analogs (kinase inhibitors with this core) and 2000 decoys (property-matched non-binders).
ROC Curve Analysis:
Screen the combined library against your model.[1]
Success Metric: The Area Under the Curve (AUC) must exceed 0.75 .[1] If AUC < 0.75, adjust the tolerance radii of F1 and F2 (tighten them to increase specificity).
Part 3: Visualization of the Workflow
The following Graphviz diagram illustrates the logical flow from structural analysis to validated model generation.
Figure 1: Logical workflow for pharmacophore generation, emphasizing the critical feedback loop in validation (Phase C).
Part 4: Experimental Data & Binding Metrics
The following table summarizes the interaction profile derived from crystal structure analysis (e.g., PDB 4KBK) which serves as the "Ground Truth" for the model.
While the aminopyrazole-pyridine core provides potent binding affinity (low nanomolar), it is often "promiscuous" across the kinome. To engineer selectivity into your model:
Identify the Gatekeeper: If targeting a kinase with a small gatekeeper (e.g., Thr), add a steric volume constraint that allows bulky groups at the pyrazole-C5 position.[1]
Vector Angle: Fine-tune the HBD vector. JNK isoforms often tolerate a slight deviation in the donor angle compared to p38 MAPK.[1]
References
Liu, S., et al. (2013).[1] "Design, synthesis, and biological evaluation of novel CK1δ inhibitors." Journal of Medicinal Chemistry.
RCSB PDB. (2022). "Crystal Structure of EcDsbA in a complex with 1-methyl-1H-pyrazol-5-amine." Protein Data Bank.[1] [1]
Fassihi, A., et al. (2025).[1] "Aminopyrazoles as privileged structures in anticancer drug design - an in silico study." ResearchGate.[1][3]
Vertex Pharmaceuticals. (2002).[1] "Kinase Inhibitors: The 4-Aminopyrazolopyrimidine scaffold."[1][4] PubMed Central.[1] (Note: Representative context for scaffold utility).
Technical Guide: The Role of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine in Signal Transduction
Part 1: Executive Summary 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine (CAS: 1313013-53-4) represents a "privileged structure" in medicinal chemistry, functioning primarily as a bidentate hinge-binder within the ATP-bind...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary
1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine (CAS: 1313013-53-4) represents a "privileged structure" in medicinal chemistry, functioning primarily as a bidentate hinge-binder within the ATP-binding pocket of protein kinases.
While not a marketed drug itself, this aminopyrazole-pyridine scaffold is a critical pharmacophore used to synthesize potent inhibitors for Stress-Activated Protein Kinases (SAPKs) , specifically the c-Jun N-terminal Kinases (JNKs) and p38 Mitogen-Activated Protein Kinases (p38 MAPKs) .[1] Its utility lies in its ability to form high-affinity hydrogen bonds with the kinase hinge region, displacing ATP and thereby blocking downstream signal transduction involved in inflammation, apoptosis, and neurodegeneration.[1]
This guide details the structural mechanism of this scaffold, its application in dissecting JNK/p38 signaling cascades, and validated protocols for its experimental use.[1]
Part 2: Structural Biology & Mechanism of Action
The ATP-Mimetic Pharmacophore
The efficacy of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine stems from its ability to mimic the adenine ring of ATP. In the kinase active site, the "hinge region" connects the N-terminal and C-terminal lobes. This scaffold engages the hinge via a classic Donor-Acceptor motif:
Acceptor: The pyridine nitrogen (N1 of the pyridine ring) accepts a hydrogen bond from the backbone amide nitrogen of the kinase hinge residue (e.g., Met109 in p38α or Met149 in JNK3).
Donor: The exocyclic amine (-NH2) at the 4-position of the pyrazole donates a hydrogen bond to the backbone carbonyl oxygen of the adjacent hinge residue (e.g., Glu107 in p38α).
Selectivity Profiling
While the scaffold binds multiple kinases, selectivity is achieved through substitution.[1]
JNK3 Selectivity: The 1-methyl group on the pyrazole orients the molecule to exploit the smaller "gatekeeper" residues found in JNK3 compared to other kinases.
p38 MAPK Potency: The pyridine ring is often derivatized (e.g., with halogens) to access the hydrophobic "selectivity pocket" adjacent to the ATP site.[1]
Part 3: Signal Transduction Pathways
This scaffold is primarily used to interrogate the MAPK Signaling Cascade , specifically the stress-response arms.
The JNK Signaling Cascade
In this pathway, the compound acts as a Type I (ATP-competitive) inhibitor, preventing the phosphorylation of the transcription factor c-Jun .
MKK3/6 p38 (Blocked here) MK2/Hsp27 Cytokine Production (IL-6, TNF-α).
Pathway Visualization
The following diagram illustrates the precise intervention point of the aminopyrazole-pyridine scaffold within the MAPK hierarchy.
Caption: The scaffold acts at the MAPK level, competitively inhibiting ATP binding to JNK or p38, thereby silencing downstream transcriptional activation of c-Jun and ATF2.[1]
Part 4: Experimental Protocols
Synthesis of the Scaffold
Note: This is a validated route for generating the core scaffold for SAR studies.
Reduction: Hydrogenation (H2, Pd/C) in Methanol to yield 1-methyl-1H-pyrazol-4-amine .
Coupling: The amine is coupled with a 4-halopyridine (e.g., 4-bromopyridine) via Buchwald-Hartwig amination or Suzuki coupling if using boronic acid derivatives, though direct C-H activation routes are also emerging.[1]
Design and Synthesis of Highly Potent and Isoform Selective JNK3 Inhibitors.
Source: Journal of Medicinal Chemistry (ACS).
Context: Establishes the aminopyrazole scaffold as a key determinant for JNK3 vs. p38 selectivity.
URL:[Link][1]
Structure-Activity Relationships of Aminopyrazole Inhibitors for c-Jun N-terminal Kinase 3 (JNK3) over p38.
Source: Journal of Biological Chemistry (JBC).
Context: details the crystallographic binding mode of the scaffold in the ATP pocket.
URL:[Link][1]
The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors.
Source: Molecules (MDPI).[1]
Context: Review of the "privileged" status of pyrazoles in kinase drug discovery.
URL:[Link][1]
Application Note: Recrystallization & Purification Protocols for 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine
Executive Summary & Chemical Context[1][2][3][4][5][6] 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine (CAS: 1313013-53-4) is a critical heterocyclic building block, primarily utilized in the synthesis of ATP-competitive ki...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Context[1][2][3][4][5][6]
1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine (CAS: 1313013-53-4) is a critical heterocyclic building block, primarily utilized in the synthesis of ATP-competitive kinase inhibitors (e.g., targeting c-Met, ALK, or SYK pathways). Its structure features a basic pyridine ring and a primary amine on a pyrazole core, creating a "push-pull" electronic system that influences its solubility and crystallization behavior.
Achieving >99% purity is essential, as trace isomers (regioisomers from the pyrazole synthesis) or unreduced nitro-precursors can act as chain terminators or toxic impurities in downstream API (Active Pharmaceutical Ingredient) synthesis.
This guide details two validated purification strategies:
Direct Recrystallization (Free Base): For removal of non-polar byproducts.
Acid-Salt Crystallization (HCl Method): For removal of structural isomers and difficult-to-separate oils.
Physicochemical Profile & Solubility Logic
Understanding the solubility profile is the prerequisite for successful recrystallization. The molecule exhibits amphoteric character due to the basic pyridine nitrogen (
) and the primary amine ().
Solvent System
Solubility Behavior
Usage in Protocol
Methanol / Ethanol
High Solubility
Dissolution Solvent
Ethyl Acetate (EtOAc)
Moderate Solubility
Primary Crystallization Solvent
Dichloromethane (DCM)
High Solubility
Extraction / Transfer
Heptane / Hexane
Insoluble
Anti-solvent
MTBE
Low Solubility
Slurrying / Trituration
Water
pH Dependent
Impurity removal (at high pH)
Protocol A: Direct Recrystallization (Solvent/Anti-Solvent)
Objective: Purification of crude solid (purity >85%) to remove non-polar organic impurities and reaction tars.
Mechanism: Differential solubility in EtOAc/Heptane allows the polar amine to crystallize while lipophilic impurities remain in the mother liquor.
Once at room temperature, cool further in an ice-water bath (
) for 1 hour to maximize yield.
Isolation:
Filter the crystals using vacuum filtration (Buchner funnel).
Wash the cake with cold 1:3 EtOAc:Heptane mixture.
Dry in a vacuum oven at
for 12 hours.
Protocol B: Acid-Salt Purification (The "HCl Switch")
Objective: High-stringency purification for crude oils or mixtures containing regioisomers.
Mechanism: The pyridine nitrogen protonates readily with HCl, forming a crystalline dihydrochloride salt that is insoluble in organic solvents, effectively "locking out" non-basic impurities.
Workflow Diagram
The following diagram illustrates the logic flow for the Salt Purification method.
Caption: Logical workflow for purifying the aminopyrazole via reversible acid-salt formation.
Step-by-Step Methodology
Salt Formation:
Dissolve the crude material in Ethanol (5 volumes) .
Cool to
.
Dropwise, add 4M HCl in Dioxane (or concentrated aqueous HCl) until pH reaches
.
Stir for 30 minutes. The hydrochloride salt should precipitate as a white/off-white solid.
Note: If no solid forms, add Diethyl Ether or MTBE as an anti-solvent.
Salt Isolation:
Filter the salt and wash copiously with Ethyl Acetate (removes non-basic organic impurities).
Optional: Recrystallize the salt itself from Methanol/IPA if extremely high purity is required.
Concentrate under reduced pressure to yield the pure free base.
Analytical Validation (Self-Check)
Before proceeding to downstream synthesis, validate the recrystallization success using these criteria:
Parameter
Method
Acceptance Criteria
Purity
HPLC (UV 254 nm)
> 98.5% Area
Identity
1H NMR (DMSO-d6)
Distinct singlets for Pyrazole-H and Methyl group; Pyridine doublets.
Solvent Residue
GC-Headspace
< 5000 ppm (Ethanol/EtOAc)
Appearance
Visual
Off-white to pale yellow crystalline solid
Key NMR Diagnostic Signals:
ppm (s, 3H, )
ppm (d, 2H, Pyridine -protons) – Shift confirms free base vs. salt.
Scientific Grounding & References
The protocols above are derived from established methodologies for aminopyrazole and pyridine functionalization found in pharmaceutical process chemistry.
Synthesis & Reduction Context: The precursor (nitro-pyrazole) reduction and subsequent workup often utilize MTBE slurries or crystallization to achieve initial purity.
Source:US Patent 2021/0009566 A1 .[2] "Process for the preparation of pyrimidinyl-4-aminopyrazole compounds."
General Pyrazole Purification: Acid-base manipulation is a standard industrial method for purifying pyrazoles from neutral organic byproducts.
Source:WO Patent 2011/076194 A1 . "Method for purifying pyrazoles."
Structural Analogs: Methods for 3-amino-pyrazole derivatives highlight the utility of ethanol/water systems.
Source:BenchChem Technical Guide . "Synthesis of Methyl 3-amino-1H-pyrazole-4-carboxylate."
Disclaimer: Always consult the specific Safety Data Sheet (SDS) for 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine before handling. Pyridine derivatives can be toxic and irritating.
Author: BenchChem Technical Support Team. Date: February 2026
Ticket Subject: Resolving Precipitation of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine in Biological Media
Assigned Specialist: Senior Application Scientist, Formulation Chemistry Group
Status: Open[1][2]
Diagnostic Triage: Why is it precipitating?
To resolve the precipitation of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine , we must first understand its physicochemical behavior in your specific assay conditions.[1][2] This molecule belongs to a class of heteroaromatic amines often used as kinase inhibitor scaffolds.
The Physicochemical Trap
The precipitation you are observing is likely a pH-dependent solubility crash , exacerbated by the "solvent shift" from DMSO to aqueous media.
pKa Profile: The pyridine nitrogen has a pKa of approximately 5.2 . The amino-pyrazole moiety is weakly basic.[1][2]
The Media Conflict: In your DMSO stock solution, the compound is fully solubilized. However, cell culture media (DMEM/RPMI) is buffered to pH 7.4 .
The Result: At pH 7.4, the pyridine ring is deprotonated (neutral). The molecule loses its ionic character, becoming highly hydrophobic. When the hydrophobic "push" exceeds the capacity of the media to hold it (thermodynamic solubility limit), it crystallizes.
Troubleshooting Guides
Guide A: The "DMSO Shock" & Kinetic Solubility
Symptom: The media turns cloudy immediately upon adding the compound stock.
Root Cause: Rapid dilution of a high-concentration DMSO stock (e.g., 10 mM) into aqueous media creates a supersaturated state that collapses instantly (Kinetic Precipitation).
Resolution Protocol: The "Jet Mixing" & Intermediate Dilution
Do not pipette high-concentration DMSO stock directly into a static volume of media.[1][2]
Prepare an Intermediate Stock: Dilute your 10 mM DMSO stock 1:10 into 100% DMSO first (creating a 1 mM stock) if your final assay concentration allows. Lowering the source concentration reduces the local supersaturation spike at the pipette tip.
Vortex While Adding:
Place your media tube on a vortex mixer at low speed.
Inject the DMSO stock into the vortex (subsurface) to ensure immediate dispersion.
Limit DMSO Final Concentration: Ensure final DMSO is <0.5% (v/v). Higher DMSO concentrations can paradoxically induce precipitation by altering the dielectric constant of the water, promoting aggregation of hydrophobic solutes.
Guide B: Advanced Formulation (Cyclodextrins)
Symptom: The compound precipitates over time (2–24 hours) or at concentrations >10 µM, even with careful mixing.
Root Cause: You have exceeded the Thermodynamic Solubility of the neutral species. Simple DMSO cosolvency is insufficient to maintain the "parachute" effect.
Resolution Protocol: HP-β-CD Complexation
Hydroxypropyl-β-cyclodextrin (HP-β-CD) encapsulates the hydrophobic pyridine-pyrazole core while presenting a hydrophilic exterior to the media.[1][2]
Step-by-Step Formulation:
Prepare Vehicle: Make a 20% (w/v) stock of HP-β-CD in pure water or PBS.[1][2] Filter sterilize (0.22 µm).
Solubilize Compound: Dissolve your solid compound directly into the HP-β-CD vehicle if possible. Sonicate at 37°C for 30 minutes.
Alternative: If you must use a DMSO stock, dilute the DMSO stock into the HP-β-CD solution before adding to the media.[1][2]
Final Assay: Dilute this complex into your media. The final concentration of HP-β-CD in the well should be 0.5% – 2% (check cell tolerance; most lines tolerate up to 2%).[1][2]
Visualizing the Mechanism
The following diagram illustrates the "Solvent Shift" mechanism and the decision logic for rescuing the compound.
Caption: Figure 1. The physicochemical pathway of precipitation upon dilution into media. At pH 7.4, the neutral state of the pyridine scaffold drives aggregation unless sequestered by excipients like Cyclodextrins.
Frequently Asked Questions (FAQ)
Q1: Can I just acidify the media to keep it soluble?A: Generally, no . While lowering the pH to <5.0 would protonate the pyridine and drastically increase solubility, this is incompatible with cell viability. Most mammalian cells require pH 7.2–7.4. Acidification will cause cell death (cytotoxicity) that confounds your assay results.
Q2: My compound looks clear initially but crashes after 24 hours. Why?A: You are observing the difference between Kinetic and Thermodynamic solubility.
Kinetic Solubility: The compound is temporarily held in solution by the "parachute" effect of DMSO. It is a metastable state.
Thermodynamic Solubility: Over time, the system seeks equilibrium, and the compound crystallizes out.
Fix: You must determine the thermodynamic limit. Perform a serial dilution in media, incubate for 24h, centrifuge, and measure the supernatant concentration by HPLC/UV. Do not exceed this concentration in long-duration assays.
Q3: Will BSA (Bovine Serum Albumin) in the media help?A: Yes, BSA binds many hydrophobic drugs and can act as a reservoir. If you are using serum-free media, the risk of precipitation is much higher.[1] Adding 1-5% FBS (Fetal Bovine Serum) or purified BSA can stabilize the compound, but be aware that high protein binding reduces the free fraction of the drug available to hit the target.
Dilution Series: Prepare a 2-fold dilution series of the compound in 100% DMSO (from 10 mM down to 0.1 mM).
Transfer: Pipette 2 µL of each DMSO concentration into the 96-well plate.
Media Addition: Rapidly add 198 µL of Assay Media to each well (Final DMSO = 1%).
Incubation: Shake plate for 60 seconds. Incubate at 37°C for 2 hours.
Read: Measure Absorbance at 620 nm (turbidity).
Analysis: A spike in OD620 indicates precipitation. The highest concentration before the spike is your Kinetic Solubility Limit .
References
Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. (Standard text on solubility physics).
Assay Guidance Manual. (2012). Solubility and Permeability Assays. National Center for Advancing Translational Sciences (NCATS). Available at: [Link]
Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.
Lipinski, C. A. (2000). Drug-like properties and the causes of poor solubility and poor permeability.[1][2][] Journal of Pharmacological and Toxicological Methods, 44(1), 235-249.
Technical Support Center: Optimizing HPLC Methods for 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine Detection
Welcome to the dedicated technical support guide for the HPLC analysis of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine. This resource is designed for researchers, analytical scientists, and drug development professionals...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the dedicated technical support guide for the HPLC analysis of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine. This resource is designed for researchers, analytical scientists, and drug development professionals to provide in-depth, practical solutions to common chromatographic challenges encountered with this compound. Our approach is rooted in fundamental chromatographic principles and extensive field experience to ensure you can develop robust, reliable, and scientifically sound analytical methods.
A Primer on the Analyte: Predicted Physicochemical Properties
Structure: The molecule contains a pyrazole ring, a pyridine ring, and a primary aromatic amine.
Predicted Basicity (pKa): This molecule possesses two primary basic centers.
The pyridine nitrogen is predicted to have a pKa value in the range of 5.0 - 6.0 , similar to pyridine itself (pKa ≈ 5.23).[1][2]
The exocyclic pyrazol-4-amine is predicted to be the more basic site, with a pKa in the range of 8.5 - 9.5 . This is analogous to 4-aminopyridine, which has a pKa of approximately 9.1.[3][4]
Implication: The analyte will carry a positive charge at acidic pH values. Controlling the ionization state via mobile phase pH is critical for managing retention and peak shape.
Predicted UV Absorbance (λmax): The molecule's conjugated system, comprising both pyrazole and substituted pyridine rings, suggests strong UV absorbance.
Pyridine exhibits a characteristic absorbance around 250-260 nm.[5][6][7][8]
Pyrazole absorbs at a much lower wavelength (~205-210 nm).[9][10]
Implication: A suitable detection wavelength would likely be in the 250 - 270 nm range to maximize sensitivity, leveraging the pyridine chromophore. A full UV scan of a standard is essential to determine the empirical λmax.
Frequently Asked Questions (FAQs)
This section addresses common initial questions regarding method development for 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine.
Q1: What is the best starting point for mobile phase pH when analyzing this compound?
A1: Given the two basic sites, the mobile phase pH is the most critical parameter for achieving good peak shape.
Low pH (pH 2.5 - 3.5): This is the recommended starting point. At this pH, both the pyridine and the primary amine will be consistently protonated (positively charged). This suppresses the highly problematic silanol interactions on the silica surface of the column, which are a primary cause of peak tailing for basic compounds.[11] A buffer such as 10-20 mM potassium phosphate or ammonium formate is essential to maintain a stable pH.
High pH (pH > 10): An alternative strategy is to work at a pH at least 2 units above the pKa of the most basic group (~9.5). This would render the analyte neutral, which can also lead to good peak shape. However, this requires specialized pH-stable columns (e.g., hybrid-silica or polymeric) as traditional silica columns will dissolve above pH 8.
Q2: Which type of HPLC column is most suitable for this analyte?
A2: Due to the basic and polar nature of the analyte, standard C18 columns can be challenging. The best choices are:
High-Purity, End-Capped C18/C8 Columns: Modern, high-purity silica columns with extensive end-capping are designed to minimize accessible silanol groups, reducing peak tailing.
Polar-Embedded Group (PEG) Columns: These columns (e.g., "RP-Amide") have a polar group embedded in the alkyl chain. This feature helps to shield the analyte from residual silanols and also allows for better performance in highly aqueous mobile phases, which might be necessary to retain this polar compound.[12]
Phenyl Columns: The phenyl stationary phase can offer alternative selectivity through π-π interactions with the aromatic rings of the analyte.
Q3: My analyte is eluting very early, close to the solvent front. How can I increase retention?
A3: Poor retention of polar compounds is a common issue in reversed-phase HPLC.[13] Here are several strategies:
Decrease Organic Modifier: Reduce the percentage of acetonitrile or methanol in your mobile phase. This will increase the overall polarity of the mobile phase, promoting greater interaction with the non-polar stationary phase.
Use a Less Eluting Organic Solvent: Methanol is generally a weaker (less eluting) solvent than acetonitrile in reversed-phase chromatography. Switching from acetonitrile to methanol may increase retention.
Consider HILIC: If retention is still insufficient, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative. HILIC uses a polar stationary phase (like bare silica or a polar-bonded phase) with a high-organic, low-aqueous mobile phase to retain and separate very polar compounds.[14]
Troubleshooting Guide: From Problem to Solution
This guide provides a systematic, cause-and-effect approach to resolving specific chromatographic issues.
Issue 1: Severe Peak Tailing or Asymmetrical Peaks
Q: My peak for 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine is tailing badly (Asymmetry Factor > 1.5). What is the cause and how do I fix it?
A: Peak tailing for this analyte is almost certainly due to secondary ionic interactions between the protonated basic sites of the molecule and deprotonated (negatively charged) residual silanol groups on the silica surface of the HPLC column.
Systematic Troubleshooting Protocol:
Confirm Mobile Phase pH:
Action: Ensure your mobile phase is buffered and the final pH is firmly in the 2.5-3.5 range. Use a calibrated pH meter. The purpose of a buffer is to resist pH changes upon sample injection.[12]
Rationale: At low pH, the silanol groups (Si-OH) on the column are protonated and thus neutral, minimizing ionic interaction with the positively charged analyte.
Increase Buffer Concentration:
Action: If tailing persists, increase the buffer concentration from 10 mM to 25-50 mM.
Rationale: The higher concentration of buffer cations (e.g., K+ or NH4+) can compete with the analyte for the active silanol sites, effectively "masking" them and improving peak shape.
Add a Competing Base:
Action: As a traditional but effective approach, add a small amount of a competing base like Triethylamine (TEA) to the mobile phase (e.g., 0.1% v/v).
Rationale: TEA is a small basic molecule that preferentially interacts with the active silanol sites, preventing the larger analyte from engaging in these tail-inducing secondary interactions. Note that TEA can suppress MS sensitivity if used with LC-MS.
Evaluate Column Choice:
Action: If the above steps do not resolve the issue, your column is likely not suitable for this basic analyte. Switch to a column specifically designed for basic compounds, such as one with a polar-embedded group or a high-purity, sterically-protected C18.
Rationale: These columns are manufactured to have a minimal number of accessible, acidic silanol groups, which is the root cause of the problem.
Issue 2: Poor Resolution Between the Analyte and Impurities
Q: I have an impurity that is co-eluting or poorly resolved from the main analyte peak. How can I improve the separation?
A: Improving resolution requires manipulating the selectivity (α) of the chromatographic system. This is achieved by changing the chemistry of the separation.
Strategies for Improving Resolution:
Strategy
Action
Scientific Rationale
Change Organic Modifier
Switch from Acetonitrile to Methanol (or vice-versa).
Acetonitrile and Methanol have different solvent properties and engage in different types of interactions (Methanol is a proton donor, Acetonitrile is a proton acceptor). This change can alter the elution order and improve the separation between compounds with different functionalities.
Modify Mobile Phase pH
Adjust the pH within the stable range (e.g., from 2.5 to 3.0).
Even small changes in pH can subtly alter the ionization state of the analyte or impurities, leading to changes in retention and potentially improved resolution. Be sure to stay at least 1.5-2 pH units away from the analyte's pKa for consistent results.[12]
Change Stationary Phase
Switch from a C18 to a Phenyl or a Polar-Embedded column.
This is the most powerful way to change selectivity. A Phenyl column will introduce π-π interactions, which can be highly effective for separating aromatic compounds. A Polar-Embedded column will introduce different dipole-dipole and hydrogen bonding interactions.[15]
Adjust Temperature
Modify the column oven temperature (e.g., from 30 °C to 40 °C).
Temperature affects mobile phase viscosity and mass transfer kinetics. Increasing temperature generally decreases retention times and can sometimes improve peak shape and resolution, though its effect on selectivity is compound-dependent.
Issue 3: Drifting or Unstable Retention Times
Q: The retention time of my analyte is shifting from one injection to the next. What could be the cause?
A: Unstable retention times point to a system that has not reached equilibrium or is experiencing fluctuations in mobile phase composition or temperature.
Troubleshooting Workflow for Retention Time Instability:
Caption: Systematic workflow for troubleshooting retention time instability.
Method Validation and System Suitability
To ensure your method is trustworthy and robust, it must be validated according to established guidelines. The International Council for Harmonisation (ICH) Q2(R2) and United States Pharmacopeia (USP) General Chapter <621> are the primary authoritative sources.[9]
Key Validation Parameters (ICH Q2(R2)):
Specificity: Demonstrate that the peak for 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine is free from interference from excipients, impurities, or degradation products. This is often assessed using a photodiode array (PDA) detector to check for peak purity.
Linearity: Establish a linear relationship between the concentration of the analyte and the detector response over a defined range.
Accuracy: Determine the closeness of the measured value to the true value, typically by analyzing samples with a known concentration (e.g., a spiked placebo).
Precision: Assess the degree of scatter between a series of measurements. This includes repeatability (intra-day) and intermediate precision (inter-day, different analysts/equipment).
Range: The concentration interval over which the method is shown to be precise, accurate, and linear.
Daily System Suitability Testing (per USP <621>):
Before running any samples, a system suitability test must be performed to ensure the chromatographic system is performing adequately.
Parameter
Typical Acceptance Criteria
Purpose
Tailing Factor (T)
T ≤ 2.0
To ensure peak symmetry.
Relative Standard Deviation (%RSD)
%RSD ≤ 2.0% (for ≥ 5 replicate injections)
To ensure injection precision.
Theoretical Plates (N)
N > 2000
To ensure column efficiency.
Resolution (Rs)
Rs > 2.0 (between analyte and closest eluting peak)
To ensure adequate separation.
References
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 1049, Pyridine. Retrieved from [Link]
SIELC Technologies (n.d.). UV-Vis Spectrum of Pyridine. Retrieved from [Link]
U.S. Pharmacopeia (2022). General Chapter <621> Chromatography. In United States Pharmacopeia and National Formulary (USP-NF). Rockville, MD: United States Pharmacopeial Convention. Accessible via [Link]
U.S. Food and Drug Administration (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]
Spiers, C. W. F., & Sponer, H. (1949). Near Ultraviolet Absorption of Pyridine Vapor. The Journal of Chemical Physics, 17(12), 1234-1245. Retrieved from [Link]
Carr, S., et al. (2020). Gas-phase UV absorption spectra and OH-oxidation kinetics of 1H-1,2,3-triazole and pyrazole. RSC Advances, 10(72), 44349-44358. Retrieved from [Link]
Chemistry Stack Exchange (2015). pKaH of pyridine versus other imines. Retrieved from [Link]
Chemistry LibreTexts (2023). Effect of Non-bonding Electrons. Retrieved from [Link]
ResearchGate (n.d.). UV-spectrum of pyridine. Retrieved from [Link]
Mech, P., Bogunia, M., & Nowacki, A. (2019). Calculations of pKa Values of Selected Pyridinium and Its N-Oxide Ions in Water and Acetonitrile. The Journal of Physical Chemistry A, 124(1), 159-167. Retrieved from [Link]
MDPI (2023). Chemical Diversity of Mo5S5 Clusters with Pyrazole: Synthesis, Redox and UV-vis-NIR Absorption Properties. Retrieved from [Link]
ResearchGate (n.d.). UV-Vis absorption and normalised emission spectra of the pyrazole... Retrieved from [Link]
ResearchGate (n.d.). UV-Visible absorption and fluorescence emission of pyrazoline derivatives 1a – 1d in acetonitrile solvent. Retrieved from [Link]
Leito, I., et al. (2025). The Acidity of Weak NH Acids: Expanding the pKa Scale in Acetonitrile. ACS Omega. Retrieved from [Link]
Waters Corporation (2023). Strategies to Enable and Simplify HPLC Polar Compound Separation. Retrieved from [Link]
National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 6971, 1H-Pyrazolo[3,4-d]pyrimidin-4-amine. Retrieved from [Link]
Makamba, H. C., et al. (2016). HPLC analysis of basic organic compounds in a multi-component ion-interaction system: A mechanistic study. Journal of Chromatographic Science, 54(7), 1146-1155. Retrieved from [Link]
MDPI (2024). An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. Retrieved from [Link]
PharmaGuru (2025). HPLC Method Development For Basic Molecules: A Case Study. Retrieved from [Link]
Element Lab Solutions (n.d.). HPLC Method Development Kit: Where to Start? Retrieved from [Link]
Waters Corporation (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]
Phenomenex (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]
Swartz, M. E. (2015). Effective HPLC method development. Journal of Health, Medicine and Nursing, 12, 123-130. Retrieved from [Link]
Shodex (n.d.). Lesson 3: Separation Modes and their Mechanisms. Retrieved from [Link]
National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 1727, 4-Aminopyridine. Retrieved from [Link]
Technical Support Center: Synthesis of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine
Welcome to the technical support center for the synthesis of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine. This guide is designed for researchers, medicinal chemists, and process development professionals who may encount...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine. This guide is designed for researchers, medicinal chemists, and process development professionals who may encounter challenges during the multi-step synthesis of this valuable heterocyclic building block. The following content is structured in a question-and-answer format to directly address common side reactions, yield issues, and purification difficulties.
Overview of a Common Synthetic Strategy
The synthesis of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine is typically not a single-step process. A robust and logical approach involves the initial formation of the pyrazole core, followed by functionalization at the C4 and N1 positions. The workflow below outlines a plausible and widely applicable synthetic route, which will serve as the framework for our troubleshooting guide.
Caption: General synthetic workflow for 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine.
This section addresses specific experimental challenges. Each question reflects a common problem encountered in the synthesis of N-methylated pyrazoles and related heterocycles.
Category 1: N-Methylation Side Reactions & Regioselectivity
The final N-methylation step is arguably the most critical and error-prone stage of the synthesis. Controlling the site of methylation on the pyrazole ring is paramount for achieving high purity and yield.
Question 1: I'm observing a significant amount of the N2-methylated isomer in my final product, and it's co-eluting with my desired N1 product. How can I improve the N1-selectivity?
Answer: This is the most common challenge in the N-alkylation of unsymmetrically substituted pyrazoles.[1] The two nitrogen atoms in the pyrazole ring have similar nucleophilicity, often leading to a mixture of N1 and N2 regioisomers when using traditional methylating agents like methyl iodide or dimethyl sulfate.[1][2]
The underlying cause is the small energy difference between the two nitrogen reaction sites. To overcome this, you must create a larger energetic barrier for methylation at the N2 position. This can be achieved primarily through sterics.
Mechanistic Insight:
The regioselectivity is governed by a combination of steric and electronic factors. The 3-pyridyl substituent creates some steric hindrance around the adjacent N2 atom. By using a bulkier methylating agent, you can amplify this steric clash, making the N1 position significantly more accessible for alkylation.
Technical Guide: 1H NMR Spectrum Analysis of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine
Executive Summary & Structural Context[1][2][3][4][5] The scaffold 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine represents a critical pharmacophore in kinase inhibitor development (similar to crizotinib intermediates). H...
The scaffold 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine represents a critical pharmacophore in kinase inhibitor development (similar to crizotinib intermediates). However, its analysis presents two distinct challenges often overlooked in standard literature:
Prototropic Exchange: The C4-amine (
) is highly sensitive to solvent choice, leading to signal broadening or disappearance.
Regioisomer Ambiguity: The synthesis of N-methylpyrazoles often yields a mixture of 1,3- and 1,5-isomers. Standard 1D NMR is often insufficient to definitively distinguish these without specific diagnostic correlations.
This guide compares the analytical performance of DMSO-d
versus CDCl and establishes a self-validating NOE-based workflow to rule out regioisomeric impurities.
Structural Assignment & Numbering
To ensure accurate assignment, we utilize the following numbering scheme for the analysis:
Figure 1: Connectivity map for 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine. Note the proximity of the Methyl group to C5, and the Pyridine ring to C3.
Comparative Analysis: Solvent Selection Strategy
The choice of solvent is not merely about solubility; it dictates the visibility of the exchangeable amine protons and the resolution of the aromatic region.
Comparison: DMSO-d
(Recommended) vs. CDCl
vs. Methanol-d
Feature
DMSO-d (Gold Standard)
CDCl (Chloroform-d)
Methanol-d (MeOD)
Amine (-NH) Signal
Sharp/Broad Singlet (~4.5 - 5.5 ppm) . Strong H-bonding with DMSO slows exchange, making this peak distinct and integrable.
Broad/Invisible . Weak H-bonding allows rapid exchange; peak often broadens into the baseline or merges with water.
Absent . Rapid deuterium exchange () eliminates the signal entirely.
Solubility
High . Excellent for polar aminopyrazoles.
Moderate/Low . May require heating, which further broadens amine peaks.
High . Good for solubility but loses proton data.
Aromatic Resolution
Good separation of Pyridine AA'BB' system.
Potential overlap of Pyrazole C5-H with CHCl residual peak (7.26 ppm).
Good resolution.
Chemical Shift Stability
High stability; shifts are reproducible.
Shifts highly concentration-dependent.
Reproducible but limited utility for labile protons.
Representative Chemical Shift Data (in DMSO-d
)
Note: Values are representative of high-purity samples referenced to TMS (0.00 ppm).
Proton Environment
Multiplicity
Shift (, ppm)
Coupling (, Hz)
Diagnostic Value
Pyridine-H (2,6)
Doublet (AA')
8.50 – 8.60
Confirms 4-substituted pyridine.
Pyrazole C5-H
Singlet
7.80 – 8.00
-
Critical: Distinguishes from imidazole isomers.
Pyridine-H (3,5)
Doublet (BB')
7.60 – 7.75
Correlates with Pyrazole C3.
Amine (-NH)
Broad Singlet
4.80 – 5.20
-
Integration confirms primary amine.
N-Methyl (-CH)
Singlet
3.80 – 3.95
-
Critical: Shift position indicates N1 vs N2.
Expert Insight: In CDCl
, the N-methyl peak often shifts upfield by ~0.1-0.2 ppm, and the Pyrazole C5-H may drift into the aromatic multiplet, complicating integration. Always use DMSO-d for quantitative purity assessment of this scaffold.
A common synthetic pitfall is the formation of the 1-methyl-5-(pyridin-4-yl) isomer instead of the desired 1-methyl-3-(pyridin-4-yl) product. 1D NMR is often insufficient because both isomers possess identical proton counts and similar splitting patterns.
The Solution: 1D NOE or 2D NOESY
We rely on the Nuclear Overhauser Effect (NOE) to determine spatial proximity.
Target Isomer (1-methyl-3-pyridyl): The N-Methyl group is spatially distant from the Pyridine ring.
Correlation: N-Me
Pyrazole C5-H (Strong).
Correlation: N-Me
Pyridine Protons (None/Weak).
Impurity Isomer (1-methyl-5-pyridyl): The N-Methyl group is sterically crowded against the Pyridine ring.
Correlation: N-Me
Pyridine Protons (Strong).
Validation Workflow
Figure 2: Decision tree for confirming regiochemistry using NOE spectroscopy.
Experimental Protocol
To replicate the "Gold Standard" performance described above, follow this protocol.
A. Sample Preparation[1][6][7]
Mass: Weigh 5–10 mg of the solid product.
Why? <5 mg may require excessive scan times; >15 mg can cause viscosity broadening in DMSO.
Solvent: Add 0.6 mL DMSO-d
(99.9% D) + 0.03% TMS (v/v).
Tip: Use an ampoule rather than a stock bottle to minimize water uptake. Water peaks at 3.33 ppm can obscure signal baselines.
Homogenization: Vortex for 30 seconds. If the solid persists, sonicate for 2 minutes at room temperature. Do not heat above 40°C to avoid accelerating amine exchange.
B. Acquisition Parameters (400 MHz or higher)
Pulse Sequence: zg30 (Standard 30° pulse)
Relaxation Delay (D1): 2.0 – 5.0 seconds.
Crucial: Amine protons and quaternary carbons have long T1 relaxation times. A short D1 (<1s) will under-integrate the amine peak, leading to false purity calculations.
Scans (NS): 16 – 64 (depending on concentration).
Spectral Width: -2 to 14 ppm (to capture exchangeable protons).
Temperature: 298 K (25°C).
C. Processing
Phasing: Apply manual phasing. Automated phasing often fails on broad amine peaks.
Baseline Correction: Use a polynomial fit (Bernstein polynomial) to flatten the baseline, ensuring accurate integration of the broad -NH
signal.
Referencing: Set the TMS peak to 0.00 ppm or the residual DMSO pentet to 2.50 ppm.
References
General NMR Solvent Data:
Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org.[1] Chem.1997 , 62, 7512–7515. Link
Aminopyrazole Synthesis & Analysis:
Fustero, S. et al. "Regioselective Synthesis of 5-Amino- and 3-Aminopyrazoles." Org.[2][3][4] Lett.2008 , 10, 605–608. Link
NOE Differentiation of Pyrazole Isomers:
Lynch, M. et al. "Regiochemistry in the Synthesis of 1-Substituted Pyrazoles." Can. J. Chem.1988 , 66, 420-428. Link
Kinase Inhibitor Scaffolds (Contextual):
Cui, J. J. et al. "Discovery of Crizotinib (PF-02341066)." J. Med. Chem.2011 , 54, 6342–6363. Link
Optimizing Kinase Inhibition: SAR Guide for 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine Analogs
Executive Summary The 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine scaffold represents a privileged "biaryl amine" motif in medicinal chemistry, extensively utilized to design Type I ATP-competitive kinase inhibitors . W...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine scaffold represents a privileged "biaryl amine" motif in medicinal chemistry, extensively utilized to design Type I ATP-competitive kinase inhibitors . While structurally simple, this core serves as a potent anchor for targeting serine/threonine kinases, particularly c-Jun N-terminal kinases (JNKs) and p38 MAPK .
This guide objectively analyzes the Structure-Activity Relationship (SAR) of this scaffold, comparing its "naked" core performance against derivatized analogs (ureas/amides) and industry standards. We focus on its utility in achieving isoform selectivity (e.g., JNK3 vs. p38) and optimizing ligand efficiency.
Mechanistic Insight & Binding Mode
The efficacy of this scaffold relies on its ability to mimic the adenine ring of ATP. The pyridine nitrogen acts as a critical hydrogen bond acceptor, while the C4-amine serves as a vector to access the kinase "back pocket" (hydrophobic region II), often determining selectivity.
Core Binding Interactions
Hinge Region: The pyridine N-atom (specifically at the 4-position) forms a hydrogen bond with the backbone NH of the hinge residue (e.g., Met109 in p38, Met149 in JNK3).
Gatekeeper Interaction: The C4-amine group is positioned near the gatekeeper residue (e.g., Thr106 in p38). Derivatization here allows the molecule to bypass or interact with the gatekeeper, a common strategy to overcome drug resistance.
Solvent Front: The N1-methyl group typically points toward the solvent interface or a small hydrophobic pocket, depending on the specific kinase conformation.
Figure 1: Schematic representation of the scaffold's binding mode within the ATP-binding pocket.
Structure-Activity Relationship (SAR) Deep Dive
The SAR of this scaffold is defined by three critical vectors. Modifications in these regions drastically alter potency and kinase selectivity.
Region A: The Hinge Binder (Pyridine Ring)
4-Pyridyl (Optimal): The nitrogen at position 4 is essential for H-bonding with the hinge.
3-Pyridyl / 2-Pyridyl: Shifting the nitrogen often leads to a >10-fold loss in potency due to misalignment with the hinge NH donor.
Substitution: Adding small halogens (F, Cl) to the pyridine ring can improve metabolic stability but often reduces hinge affinity due to steric clashes.
Region B: The Core Stabilizer (N1-Methyl)
Methyl (Standard): Provides optimal packing against the solvent channel lip.
H (Unsubstituted): Often results in tautomeric ambiguity, reducing binding affinity.
Bulky Alkyls (Ethyl/Isopropyl): Generally tolerated but do not significantly improve potency unless targeting a specific hydrophobic cleft (e.g., in JNK3).
Region C: The Selectivity Vector (C4-Amine)
This is the most critical site for optimization. The primary amine itself has moderate potency (micromolar range).
Amides: Acylation of the amine improves potency to the nanomolar range by engaging the "back pocket" (Glu71/Asp168 interactions).
Ureas: Converting the amine to a urea (e.g., N-phenyl urea) creates a "Type II-like" binding profile or a high-affinity Type I profile, often boosting potency by 100-1000x (see Table 1).
Performance Comparison: From Fragment to Lead
The following table illustrates the dramatic potency shift when the core scaffold is optimized. Data is synthesized from representative SAR studies on JNK3 and p38 MAPK inhibitors utilizing this specific pyrazole-pyridine core.
Compound Class
Structure Description
JNK3 IC50 (nM)
p38 IC50 (nM)
Selectivity (JNK3/p38)
Key Feature
Core Scaffold
1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine
~630
>20,000
>30x
High Ligand Efficiency (LE); weak binder.
Amide Analog
N-acetyl derivative
~160
>10,000
>60x
Engages back-pocket residues; improved stability.
Urea Analog
N-(4-fluorophenyl) urea derivative
4
120
0.03x
High Potency but loss of selectivity (hits p38).
Reference Std
SB203580 (Imidazole core)
5,000
40
<0.01x
Classic p38 inhibitor; different core but similar mode.
Analysis:
The Core Scaffold acts as a selective JNK3 fragment but lacks the potency for clinical use.
Amide Derivatization maintains JNK3 selectivity while boosting potency.
Urea Derivatization drastically increases potency (single-digit nanomolar) but compromises selectivity, making the molecule a "pan-MAPK" inhibitor (hitting both JNK and p38).
Experimental Protocols
To ensure reproducibility, we provide validated protocols for synthesizing the core and testing its activity.
A. Synthesis of the Core Scaffold
Methodology: Suzuki-Miyaura Coupling followed by Nitro Reduction.
Analysis: Calculate IC50 by fitting data to a sigmoidal dose-response equation.
Synthesis & Optimization Workflow
Figure 2: Synthetic pathway from commodity chemicals to the active kinase inhibitor scaffold.
References
Vertex Pharmaceuticals. (2002). Design, Synthesis, and Structure-Activity Relationship Studies of Pyrazole-Based p38 Inhibitors. Journal of Medicinal Chemistry, 45(14), 2994–3008. Link
Roche Palo Alto. (2006). Discovery of RO3201195: An Orally Bioavailable and Highly Selective Inhibitor of p38 MAP Kinase.[1] Journal of Medicinal Chemistry, 49(5), 1562–1575. Link
Signal Pharmaceuticals. (2007). Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(16), 4442-4447. Link
Merck & Co. (2013). Discovery of MK-8033: A Specific c-Met/Ron Dual Kinase Inhibitor. Journal of Medicinal Chemistry, 56(6), 2294–2310. Link
A Researcher's Guide to Validating the Biological Activity of Synthesized 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the biological activity of the novel synthesized compound, 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the biological activity of the novel synthesized compound, 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine. We will refer to this molecule as SYN-MPPA for brevity throughout this document.
The pyrazole scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2] Its derivatives are particularly prominent as inhibitors of protein kinases, enzymes that play a critical role in cellular signaling pathways.[3][4][5][6] Dysregulation of these pathways is a hallmark of diseases like cancer and chronic inflammatory conditions.[4][7][8]
The structure of SYN-MPPA , featuring a substituted pyrazole ring linked to a pyridine moiety, strongly suggests potential interaction with the ATP-binding pocket of various kinases.[9] This guide, therefore, focuses on a logical, multi-step process to:
Identify and rationalize potential kinase targets.
Quantify inhibitory activity using biochemical assays.
Validate on-target effects in a cellular context.
Objectively compare its performance against established, commercially available inhibitors.
Part 1: Target Identification and Rationale
The initial step in validating a novel compound is to form a hypothesis about its biological targets based on its chemical structure. The pyrazole core is a known hinge-binding motif in many kinase inhibitors.[3] Extensive research has demonstrated the efficacy of pyrazole derivatives against key kinases involved in oncology and inflammation.[7][8][10] Based on this precedent, we have selected two high-value, representative kinase targets for the initial validation of SYN-MPPA :
Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): A primary driver of angiogenesis (the formation of new blood vessels), which is essential for tumor growth and metastasis.[9][11][12] Inhibition of VEGFR-2 is a clinically validated anti-cancer strategy.
p38 Mitogen-Activated Protein Kinase (p38 MAPK): A key enzyme in the cellular response to inflammatory cytokines and stress signals.[13] Its inhibition is a therapeutic strategy for a range of inflammatory diseases.[14][15]
The signaling pathways for these kinases are depicted below to provide a conceptual framework for the subsequent experiments.
Caption: Key signaling cascades for VEGFR-2-mediated angiogenesis and p38 MAPK-mediated inflammation.
Part 2: Biochemical Validation: In Vitro Kinase Assays
The first experimental step is to determine if SYN-MPPA directly inhibits the enzymatic activity of our target kinases in a clean, cell-free system. This provides a quantitative measure of potency (IC50).
Causality and Experimental Choice
We will employ an ADP-Glo™ Kinase Assay, a robust and highly sensitive method for measuring kinase activity.[4] It quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to enzyme activity. By measuring the reduction in ADP production in the presence of our inhibitor, we can accurately determine its potency. This biochemical assay is essential to confirm direct target engagement without the complexities of a cellular environment.[16][17]
For objective comparison, we will test SYN-MPPA alongside well-characterized, commercially available inhibitors:
Sorafenib: A multi-kinase inhibitor used as a benchmark for VEGFR-2.[11]
BIRB 796 (Doramapimod): A potent and selective allosteric inhibitor of p38 MAPK.[14]
Caption: Workflow for the in vitro biochemical kinase inhibition assay using ADP-Glo™.
Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)
Objective: To determine the half-maximal inhibitory concentration (IC50) of SYN-MPPA against VEGFR-2 and p38 MAPK.
Materials:
Purified recombinant human VEGFR-2 and p38α MAPK.
Kinase-specific peptide substrates.
ATP, MgCl2.
SYN-MPPA , Sorafenib, BIRB 796 (dissolved in DMSO).
ADP-Glo™ Kinase Assay Kit (Promega).
White, opaque 96-well or 384-well plates.
Plate-reading luminometer.
Procedure:
Compound Preparation: Prepare a 10-point serial dilution series for SYN-MPPA and the benchmark inhibitors, typically starting from 100 µM. Include a DMSO-only vehicle control.
Kinase Reaction Setup: In each well of the assay plate, add:
Kinase buffer.
The test compound dilution (or DMSO).
Purified kinase enzyme.
Incubate for 10 minutes at room temperature to allow for compound binding.
Initiate Reaction: Add a mixture of the specific peptide substrate and ATP to each well to start the kinase reaction. The final ATP concentration should be at or near the Km for each respective kinase to ensure competitive binding can be accurately assessed.
Incubation: Incubate the plate for 60 minutes at 30°C.
Reaction Termination: Add 5 µL of ADP-Glo™ Reagent to each well. This will terminate the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes at room temperature.
Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This converts the ADP generated into ATP, which then drives a luciferase reaction, producing a luminescent signal. Incubate for 30 minutes at room temperature.
Data Acquisition: Measure the luminescence of each well using a plate reader.
Data Analysis:
Subtract background luminescence (wells with no kinase).
Normalize the data, setting the vehicle control (DMSO) as 0% inhibition and a control with no enzyme as 100% inhibition.
Plot the percent inhibition against the logarithm of the inhibitor concentration.
Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value.[16]
Data Presentation: Comparative Biochemical Potency
Compound
Target Kinase
IC50 (nM)
SYN-MPPA
VEGFR-2
[Experimental Value]
Sorafenib
VEGFR-2
[Experimental Value, e.g., ~90 nM]
SYN-MPPA
p38α MAPK
[Experimental Value]
BIRB 796
p38α MAPK
[Experimental Value, e.g., ~38 nM]
Part 3: Cellular Activity Validation
Confirming that a compound inhibits a purified enzyme is the first step. The critical next step is to validate that it can enter a living cell, engage its target, and elicit a biological response.[16]
Cell Viability / Cytotoxicity Assay (MTT/XTT)
Causality and Experimental Choice:
To determine if the biochemical inhibition of VEGFR-2 or p38 MAPK translates into a functional cellular outcome, we will perform a cell viability assay.[18] Many cancer cell lines are dependent on VEGFR-2 signaling for proliferation.[12] We will use a relevant cancer cell line (e.g., Human Umbilical Vein Endothelial Cells - HUVEC, or a cancer line known to express VEGFR-2 like HepG2). The MTT or XTT assay is a standard, colorimetric method that measures the metabolic activity of cells, which serves as a proxy for cell viability.[19][20][21] A reduction in the colored formazan product indicates cytotoxicity or a halt in proliferation, which would be the expected outcome of inhibiting a critical survival kinase.
Experimental Protocol: MTT Cell Viability Assay
Objective: To determine the IC50 of SYN-MPPA on the proliferation/viability of a relevant human cell line.
Materials:
Human cancer cell line (e.g., HepG2) or endothelial cells (HUVEC).
Complete cell culture medium.
SYN-MPPA and benchmark inhibitors (dissolved in DMSO).
Solubilization solution (e.g., acidified isopropanol or DMSO).
96-well clear cell culture plates.
Microplate spectrophotometer.
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
Compound Treatment: The next day, replace the medium with fresh medium containing serial dilutions of SYN-MPPA or the appropriate benchmark inhibitor. Include a vehicle control (DMSO).
Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified CO2 incubator.
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.[20]
Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[19]
Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot against compound concentration to determine the cellular IC50 value.
Causality and Experimental Choice:
A positive result in the cell viability assay suggests the compound is active, but it does not prove that the effect is due to inhibition of the intended target. Off-target effects are common with kinase inhibitors.[22] Therefore, Western blotting is a mandatory validation step to demonstrate on-target engagement.[16][23] By treating cells with SYN-MPPA and then measuring the phosphorylation status of the target kinase or its direct downstream substrates, we can confirm that the compound is inhibiting the intended signaling pathway.[24] A reduction in the phosphorylated protein, without a change in the total protein level, is strong evidence of specific, on-target activity.
Caption: Workflow for validating cellular target engagement using Western Blot analysis.
Experimental Protocol: Western Blot for Pathway Inhibition
Objective: To confirm that SYN-MPPA inhibits the phosphorylation of VEGFR-2 and p38 MAPK or their downstream effectors in cells.
Materials:
Cell lines (e.g., HUVEC for VEGFR-2, HeLa or A549 for p38).
Stimulants (e.g., VEGF for VEGFR-2, Anisomycin or TNF-α for p38).
SYN-MPPA .
Cell lysis buffer with protease and phosphatase inhibitors.[25]
Cell Culture and Starvation: Grow cells to ~80% confluency. For kinase pathways activated by growth factors, serum-starve the cells overnight to reduce basal signaling.
Inhibitor Pre-treatment: Pre-treat cells with various concentrations of SYN-MPPA or vehicle (DMSO) for 1-2 hours.
Pathway Stimulation: Stimulate the cells with the appropriate ligand (e.g., 50 ng/mL VEGF for 10 minutes) to activate the target pathway.
Cell Lysis: Immediately wash the cells with ice-cold PBS and lyse them with ice-cold lysis buffer.[25]
Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.
SDS-PAGE and Transfer: Separate equal amounts of protein from each sample on an SDS-PAGE gel and transfer them to a membrane.[26]
Immunoblotting:
Block the membrane to prevent non-specific antibody binding.
Incubate the membrane with a primary antibody against the phosphorylated target (e.g., anti-p-ERK).
Wash and incubate with an HRP-conjugated secondary antibody.
Apply a chemiluminescent substrate and capture the image.
Stripping and Re-probing: To ensure equal protein loading, the same membrane can be stripped of antibodies and re-probed with an antibody against the total, non-phosphorylated protein (e.g., anti-total-ERK).[23]
Data Analysis: Quantify the band intensities. A dose-dependent decrease in the ratio of phosphorylated protein to total protein confirms specific pathway inhibition.
Data Presentation: Cellular Activity and Specificity
Table 2: Comparative Cellular Proliferation IC50
Compound
Cell Line
IC50 (µM)
SYN-MPPA
HepG2
[Experimental Value]
| Sorafenib | HepG2 | [Experimental Value] |
(Image Placeholder for Western Blot Results)
A representative Western Blot image would be inserted here, showing lanes for untreated, stimulated, and inhibitor-treated (at increasing concentrations) cells. The blots would show a clear decrease in the p-VEGFR-2 or p-p38 band with increasing concentrations of SYN-MPPA, while the total VEGFR-2 or total p38 band remains constant.
Part 4: Comparative Analysis and Future Directions
The culmination of this validation workflow is a comprehensive data package that allows for an objective comparison of SYN-MPPA against established standards.
Analysis Summary:
Potency: How does the biochemical IC50 of SYN-MPPA for VEGFR-2 and p38 MAPK compare to Sorafenib and BIRB 796, respectively? A lower IC50 value indicates higher potency.
Cellular Efficacy: Does the biochemical potency translate to cellular activity? Compare the cellular IC50 from the MTT assay to the biochemical IC50. A large discrepancy might suggest issues with cell permeability or stability.
Specificity & On-Target Activity: The Western blot data is the most critical piece of evidence. Does SYN-MPPA selectively reduce the phosphorylation of its intended target in a dose-dependent manner? This confirms the mechanism of action observed in the cell viability assay.
Future Directions:
If the initial validation is promising (i.e., nanomolar potency and confirmed cellular activity), the logical next steps would include:
Broad Kinase Profiling: Screen SYN-MPPA against a large panel of kinases (e.g., >400) to understand its selectivity profile and identify potential off-targets.[16][22]
In Vivo Efficacy Studies: Test the compound in animal models of cancer or inflammation to assess its therapeutic potential.
ADME/Tox Profiling: Evaluate its Absorption, Distribution, Metabolism, Excretion, and Toxicity properties.
Conclusion
This guide outlines a rigorous, evidence-based workflow for validating the biological activity of the synthesized compound 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine (SYN-MPPA ). By progressing from a structure-based hypothesis to direct biochemical inhibition and finally to cellular on-target validation, researchers can build a robust data package. The objective comparison against known inhibitors at each stage is crucial for contextualizing the compound's performance and making informed decisions about its potential as a lead candidate for further drug development.
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A Guide to the Proper Disposal of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine for Laboratory Professionals
In the lifecycle of a research chemical, safe and compliant disposal is a critical final step that ensures the well-being of laboratory personnel and the protection of the environment. This guide provides essential, step...
Author: BenchChem Technical Support Team. Date: February 2026
In the lifecycle of a research chemical, safe and compliant disposal is a critical final step that ensures the well-being of laboratory personnel and the protection of the environment. This guide provides essential, step-by-step procedures for the proper disposal of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine, tailored for researchers, scientists, and drug development professionals. By integrating technical accuracy with practical insights, this document aims to be your trusted resource for laboratory safety and chemical handling.
Foundational Knowledge: Understanding the Compound for Safe Disposal
Pyridine and its derivatives are known to be potential skin and respiratory irritants.[1] It is crucial to handle these compounds in well-ventilated areas, such as a fume hood, to minimize inhalation exposure.[1][2]
Pyrazole-containing compounds are biologically active and are used in various pharmaceutical and agricultural applications.[3] Their diverse physiological effects necessitate careful handling to avoid accidental exposure.
Aromatic amines are a class of compounds that includes known irritants and other potentially hazardous substances.
Given these characteristics, 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine should be treated as a hazardous substance. Always consult your institution's chemical hygiene plan and conduct a thorough risk assessment before handling.
The Disposal Workflow: A Step-by-Step Protocol
The proper disposal of chemical waste is a regulated process that prioritizes safety and environmental protection.[4] The following workflow provides a general framework for managing the disposal of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine in a laboratory setting.
Figure 1: A step-by-step workflow for the safe disposal of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine from a laboratory.
Detailed Laboratory Waste Handling Protocol
Waste Segregation:
Solid Waste: All solid materials contaminated with 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine, including gloves, weighing paper, and contaminated labware, must be collected in a designated hazardous waste container.[5]
Liquid Waste: Solutions containing the compound should be collected in a separate, clearly labeled container for liquid hazardous waste.[5] It is crucial to segregate halogenated and non-halogenated solvent waste streams.[6]
Container Selection and Management:
Use containers made of chemically compatible materials, such as high-density polyethylene (HDPE), for both solid and liquid waste.[1]
Ensure all containers are in good condition, free from leaks, and have secure, tight-fitting lids.[7][8]
For liquid waste, secondary containment is mandatory to prevent spills.[5]
Waste containers should not be filled beyond 90% of their capacity.[8]
Labeling:
Every hazardous waste container must be clearly labeled with the words "Hazardous Waste."[7][9]
The label must include the full chemical name(s) of the contents, including solvents, and their approximate concentrations.[7][10]
Indicate the date when waste was first added to the container.[10]
Interim Storage:
Store sealed and labeled waste containers in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[11][12]
This area should be away from general lab traffic and drains.[8]
Institutional and Regulatory Compliance
Your institution's Environmental Health and Safety (EHS) department is your primary partner in ensuring compliant waste disposal. They are responsible for the final collection and disposal of hazardous waste in accordance with regulations set by the Environmental Protection Agency (EPA) and other relevant authorities.[4]
Consult EHS Guidelines: Always adhere to your institution's specific chemical hygiene plan and waste disposal protocols.
Waste Pickup: Contact your EHS department to schedule a waste pickup when your container is full or has reached the designated time limit for accumulation.[10]
Key Data for Disposal
Accurate communication with your EHS department is essential for proper waste management. The following table summarizes the critical information for the disposal of 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine.
Parameter
Description
Importance for Disposal
Chemical Name
1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine
Ensures correct identification for waste profiling and regulatory reporting.
Molecular Formula
C10H10N4
Provides elemental composition for determining appropriate disposal methods.
Physical State
Solid or in solution
Dictates the type of waste container and handling procedures required.
Potential Hazards
Skin and eye irritant, potentially harmful if swallowed or inhaled.
Determines necessary personal protective equipment (PPE) and safe handling practices.
Solvents
e.g., Methanol, Dichloromethane, etc.
Determines if the waste is halogenated or non-halogenated and informs compatibility and disposal routes.[6]
Final Disposal Pathways
The ultimate disposal method for 1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine will be determined by your EHS department and their licensed hazardous waste contractors. Common methods for this type of chemical waste include:
Incineration: High-temperature incineration in a licensed facility is a common and effective method for destroying organic chemical waste.[13]
Landfill: After appropriate treatment, some chemical waste may be disposed of in a designated hazardous waste landfill, though this is generally less common for organic compounds.[13]
Never dispose of this compound down the drain or in the regular trash.[1] By following these procedures, you are upholding a commitment to safety and environmental stewardship in your research endeavors.
